((2R,3R,4R,5R)-3-(benzoyloxy)-4-fluoro-5-hydroxy-4-methyltetrahydrofuran-2-yl)methyl benzoate

• IUPAC Name: [(2R,3R,4R,5R)-3-benzoyloxy-4-fluoro-5-hydroxy-4-methyloxolan-2-yl]methyl benzoate
• InChI: InChI=1S/C20H19FO6/c1-20(21)16(27-18(23)14-10-6-3-7-11-14)15(26-19(20)24)12-25-17(22)13-8-4-2-5-9-13/h2-11,15-16,19,24H,12H2,1H3/t15-,16-,19-,20-/m1/s1
• InChI Key: KIGQNEVACHEDCP-XNFNUYLZSA-N
• Canonical SMILES: CC1(C(C(OC1O)COC(=O)C2=CC=CC=C2)OC(=O)C3=CC=CC=C3)F
• Isomeric SMILES: C[C@]1([C@@H]([C@H](O[C@H]1O)COC(=O)C2=CC=CC=C2)OC(=O)C3=CC=CC=C3)F
• Molecular Formula: C20H19FO6
• Molecular Weight: 374.4 g/mol

Description

((2R,3R,4R,5R)-3-(benzoyloxy)-4-fluoro-5-hydroxy-4-methyltetrahydrofuran-2-yl)methyl benzoate is a useful research compound. Its molecular formula is C20H19FO6 and its molecular weight is 374.364. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• It has been used in the synthesis and evaluation of compounds with potent inhibitory activity against influenza viruses. A study described the preparation of novel compounds starting from a known ((2R,3R,4R)-3-benzoyloxy-4-fluoro-4-methyl-5-oxo-tetrahydrofuran-2-yl)methyl benzoate, which showed promising anti-influenza viral activity (Vedula et al., 2010).

• In the field of analytical chemistry, derivatives of this compound have been identified and characterized in the degradation study of Sofosbuvir, a drug used for hepatitis C treatment. The study involved using NMR techniques and mass spectrometry for structure confirmation of degradation products (Pottabathini et al., 2016).

• The compound has been part of research in polymer science, particularly in studies related to reactivities towards the benzoyloxy radical in various derivatives of stilbene. This research provides insights into the polymerization processes and the behavior of related chemical structures (Barson et al., 1996).

• Its derivatives have also been used in stereoselective synthesis studies, such as in the total asymmetric synthesis of 2,6-Anhydrohepturonic Acid Derivatives and beta-C-manno-Pyranosides. These syntheses are crucial for constructing complex organic molecules (Gerber & Vogel, 2001).

• Additionally, it has been involved in the asymmetric synthesis of the taxol side chain, showcasing its utility in the synthesis of biologically active compounds (Er & Coşkun, 2009).

Synthesis routes and methods

Procedure details